5-(Piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride

• IUPAC Name: 5-piperazin-1-yl-1H-pyrimidine-2,4-dione;dihydrochloride
• InChI: InChI=1S/C8H12N4O2.2ClH/c13-7-6(5-10-8(14)11-7)12-3-1-9-2-4-12;;/h5,9H,1-4H2,(H2,10,11,13,14);2*1H
• InChI Key: RHAQSFKGHPXXNL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CNC(=O)NC2=O.Cl.Cl
• Molecular Formula: C8H14Cl2N4O2
• Molecular Weight: 269.13 g/mol

Description

Piperazine derivatives are common structural units in pharmacological drugs and medicinal chemistry. They show a wide range of biological and pharmaceutical activity. The piperazine structure is present in diverse pharmacological agents with anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The structural diversity of piperazines is limited, with about 80% of piperazine-containing drugs containing substituents only at the nitrogen positions. Major advances have been made in the C–H functionalization of the carbon atoms of the piperazine ring.

Chemical Reactions Analysis

Recently, major advances have been made in the C–H functionalization of the carbon atoms of the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the compound “5-(piperazin-1-yl)pyridine-2-carbonitrile dihydrochloride” has a molecular weight of 261.15.

Scientific Research Applications

Role in Drug Discovery

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C–H Functionalization

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Synthesis of Functionalized Oxazoles

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Anticancer Activity

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Renal Cancer Treatment

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Development of Small Molecule Therapeutics

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Mechanism of Action

The mechanism of action of piperazine derivatives can vary widely depending on the specific compound and its biological target. For example, some piperazine derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances.

Safety and Hazards

The safety and hazards of a compound also depend on its specific structure. For example, the compound “5-(Piperazin-1-yl)pyrimidine hydrochloride” has hazard statements H302-H315-H319-H332-H335 according to its MSDS.

Future Directions

Recent advances in the synthesis of piperazines focus on C–H functionalization. This could open up new avenues for the synthesis of novel piperazine derivatives with potential applications in medicinal chemistry.